Cas no 959582-69-5 (1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid)

1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid is a brominated pyrazole derivative with a carboxylic acid functional group, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its structural features, including the bromophenyl and dimethylpyrazole moieties, enhance reactivity and selectivity in cross-coupling reactions and heterocyclic derivatization. Suitable for applications requiring precise functionalization.

1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid structure

959582-69-5 structure

Product Name:1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid

CAS No:959582-69-5

MF:C₁₂H₁₁BrN₂O₂

MW:295.131942033768

MDL:MFCD06200971

CID:3061227

PubChem ID:2763997

Update Time:2025-06-18

1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
- AKOS005070563
- GKWQVACDLZXGEF-UHFFFAOYSA-N
- 1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid
- 959582-69-5
- DB-110881
- CS-0335836
- 4Y-0811
- SCHEMBL2197832
- DTXSID901186323
- 1-(3-bromophenyl)-3,5-dimethylpyrazole-4-carboxylic acid
- MFCD06200971
- 1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
- 1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid
- MDL： MFCD06200971
- Inchi： 1S/C12H11BrN2O2/c1-7-11(12(16)17)8(2)15(14-7)10-5-3-4-9(13)6-10/h3-6H,1-2H3,(H,16,17)
- InChI Key： GKWQVACDLZXGEF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)N1C(C)=C(C(=O)O)C(C)=N1

Computed Properties

Exact Mass: 294.00039Da
Monoisotopic Mass: 294.00039Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Melting Point: 219

1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid Security Information

HazardClass：IRRITANT

1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB256779-1 g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid; 95%	959582-69-5		1g	€179.50	2022-03-03
abcr	AB256779-5 g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid; 95%	959582-69-5		5g	€428.50	2022-03-03
abcr	AB256779-10 g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid; 95%	959582-69-5		10g	€636.00	2022-03-03
Chemenu	CM371257-1g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid	959582-69-5	95%+	1g	$162	2024-07-18
Chemenu	CM371257-5g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid	959582-69-5	95%+	5g	$484	2024-07-18
TRC	B028950-250mg	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid	959582-69-5		250mg	$ 220.00	2022-06-07
TRC	B028950-500mg	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid	959582-69-5		500mg	$ 365.00	2022-06-07
abcr	AB256779-1g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; .	959582-69-5	95%	1g	€211.90	2025-04-14
abcr	AB256779-5g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; .	959582-69-5	95%	5g	€511.10	2025-04-14
abcr	AB256779-10g	1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; .	959582-69-5	95%	10g	€761.60	2025-04-14